Cas no 61386-59-2 (Benzene, 4-isocyanato-1-(methylthio)-2-(trifluoromethyl)-)

• Product Name: Benzene, 4-isocyanato-1-(methylthio)-2-(trifluoromethyl)-
• CAS No: 61386-59-2
• MF: C₉H₆F₃NOS
• MW: 233.210251331329
• MDL: MFCD31009206
• CID: 481316
• PubChem ID: 20312946
• Update Time: 2025-04-19

Benzene, 4-isocyanato-1-(methylthio)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-isocyanato-1-(methylthio)-2-(trifluoromethyl)-
• 4-isocyanato-1-methylsulfanyl-2-(trifluoromethyl)benzene
• DTXSID10605005
• NJVFXWJWUKLIIO-UHFFFAOYSA-N
• MFCD31009206
• SCHEMBL1190769
• 4-Methylthio-3-trifluoromethyl-phenylisocyanate
• 4-Isocyanato-1-(methylsulfanyl)-2-(trifluoromethyl)benzene
• 61386-59-2
• (4-Isocyanato-2-(trifluoromethyl)phenyl)(methyl)sulfane

• MDL： MFCD31009206
• Inchi： 1S/C9H6F3NOS/c1-15-8-3-2-6(13-5-14)4-7(8)9(10,11)12/h2-4H,1H3
• InChI Key： NJVFXWJWUKLIIO-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1C(F)(F)F)N=C=O

Computed Properties

• Exact Mass: 233.01228
• Monoisotopic Mass: 233.01221947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes